Cas no 89607-41-0 (Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl-)

• Product Name: Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl-
• CAS No: 89607-41-0
• MF: C₁₄H₁₁BrN₄O
• MW: 331.167341470718
• CID: 595089
• Update Time: 2024-01-30

Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl-
• 6-amino-4-(3-bromophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• Pyrano[2,3-c]pyrazole-5-carbonitrile, 6-amino-4-(3-bromophenyl)-1,4-dihydro-3-methyl-

• Inchi： 1S/C14H11BrN4O/c1-7-11-12(8-3-2-4-9(15)5-8)10(6-16)13(17)20-14(11)19-18-7/h2-5,12H,17H2,1H3,(H,18,19)
• InChI Key： HYKBOZYVHLSPFW-UHFFFAOYSA-N
• SMILES： N1=C(C)C2C(C3=CC=CC(Br)=C3)C(C#N)=C(N)OC=2N1

Computed Properties

• Exact Mass: 330.012
• Monoisotopic Mass: 330.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Melting Point: 223-224 °C(Solv: ethanol (64-17-5))
• Boiling Point: 572.3±50.0 °C(Predicted)
• pka: 11.59±0.70(Predicted)